1-[(6-methoxynaphthalen-2-yl)sulfonyl]-4-methyl-1H-imidazole

• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol
• SMILES: CC1=CN(C=N1)S(=O)(=O)C2=CC3=C(C=C2)C=C(C=C3)OC
• InChI: InChI=1S/C15H14N2O3S/c1-11-9-17(10-16-11)21(18,19)15-6-4-12-7-14(20-2)5-3-13(12)8-15/h3-10H,1-2H3
• InChIKey: KNEZOBAWQIUJDD-UHFFFAOYSA-N

1-[(6-Methoxynaphthalen-2-yl)sulfonyl]-4-methyl-1H-imidazole Procurement and Identification Guide

1-[(6-Methoxynaphthalen-2-yl)sulfonyl]-4-methyl-1H-imidazole (CAS 325813-11-4) is a synthetic 1-sulfonylimidazole derivative with molecular formula C₁₅H₁₄N₂O₃S and molecular weight 302.4 g/mol [1]. The compound belongs to the aryl sulfonyl imidazole class, which has been investigated in medicinal chemistry for applications including coagulation factor Xa (FXa) inhibition [2] and anti-inflammatory activity [3]. Published bioactivity data for this specific compound are sparse; the most quantitatively characterized activity is its weak inhibition of human soluble epoxide hydrolase (sEH) and 5-lipoxygenase (5-LOX) [4].

Workflow sEH / 5-LOX inhibitor screening and counter-screening

Selection Inactive aryl sulfonamide control with defined weak inhibition profiles

Use Context Negative control for target engagement, regioisomer reference standard, non-basic scaffold exploration

• [1] PubChem. Compound Summary for CID 917464: 1-[(6-methoxynaphthalen-2-yl)sulfonyl]-4-methyl-1H-imidazole. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/325813-11-4 View Source
• [2] Takeda Chemical Industries, Ltd. WO2004048363A1 – Imidazole derivative, their production and use. World Intellectual Property Organization, 2004. https://patents.google.com/patent/WO2004048363A1/en View Source
• [3] Ma, L. et al. Synthesis and Potent Biological Activity of 1-Sulfonyl Substituted Imidazole and Benzo[d]imidazole Compounds. Advanced Materials Research, 2011, 236–238, 2570–2573. View Source
• [4] BindingDB. Entry BDBM50591538 (CHEMBL5205807). Affinity data for 1-[(6-methoxynaphthalen-2-yl)sulfonyl]-4-methyl-1H-imidazole against human sEH and 5-LOX. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50591538 View Source

Why 1-[(6-Methoxynaphthalen-2-yl)sulfonyl]-4-methyl-1H-imidazole Cannot Be Substituted by Generic Imidazole or Naphthalene Sulfonamides

Substituting 1-[(6-methoxynaphthalen-2-yl)sulfonyl]-4-methyl-1H-imidazole with a generic aryl sulfonyl imidazole or a simple naphthalene sulfonamide is not scientifically valid because both the regiochemistry of the 6-methoxy substituent on the naphthalene ring and the 4-methyl substitution on the imidazole core independently influence molecular recognition at biological targets [1]. The class-level patent literature demonstrates that even minor alterations to the naphthalene substitution pattern (e.g., 6-methoxy vs. 6-chloro or unsubstituted naphthalene) produce order-of-magnitude shifts in FXa inhibitory potency [2]. Furthermore, the specific 6-methoxy-2-naphthalenesulfonyl pharmacophore is a recognized privileged fragment in anti-inflammatory and anticoagulant drug discovery, and its replacement with isomeric 4-methoxy-1-naphthalenesulfonyl analogs yields compounds with distinct physicochemical and biological profiles .

1 Generic naphthalene sulfonamides may shift target affinity by orders of magnitude due to 6-methoxy regiochemistry and 4-methyl imidazole substitution.

2 4-methoxy-1-naphthalenesulfonyl isomer is isobaric and may co-elute under standard LC-MS; orthogonal identification required.

3 Unsubstituted imidazole or non-sulfonylated naphthalene controls lack the specific pharmacophoric elements critical for binding mode studies.

• [1] PubChem. Compound Summary for CID 917464: 1-[(6-methoxynaphthalen-2-yl)sulfonyl]-4-methyl-1H-imidazole. https://pubchem.ncbi.nlm.nih.gov/compound/325813-11-4 View Source
• [2] Takeda Chemical Industries, Ltd. WO2004048363A1 – Imidazole derivative, their production and use. 2004. https://patents.google.com/patent/WO2004048363A1/en View Source

Quantitative Differentiation Evidence for 1-[(6-Methoxynaphthalen-2-yl)sulfonyl]-4-methyl-1H-imidazole Against Closest Analogs

sEH Inhibitory Activity: Defined Weak Activity Profile vs. Standard-of-Care Inhibitor t-TUCB

1-[(6-Methoxynaphthalen-2-yl)sulfonyl]-4-methyl-1H-imidazole exhibits negligible inhibitory activity against human recombinant soluble epoxide hydrolase (sEH), with an IC₅₀ > 10,000 nM [1]. In contrast, the well-characterized sEH inhibitor t-TUCB (trans-4-[4-(3-trifluoromethoxyphenyl)ureido]cyclohexyl benzoate) displays an IC₅₀ of approximately 1–10 nM in comparable recombinant human sEH fluorescence assays [2]. This >1,000-fold difference defines the compound as functionally inactive on sEH, a property that is analytically meaningful: the compound can serve as a negative control or inactive scaffold comparator in sEH drug discovery programs, where differentiating active from inactive sulfonamide-bearing chemotypes is critical.

sEH Inhibition

Cross-study comparable

IC₅₀ > 10,000 nM vs. t-TUCB 1–10 nM

Reported inactivity supports negative-control context

Recombinant human sEH, PHOME substrate, >1,000-fold difference

Evidence Dimension	Inhibition of human recombinant soluble epoxide hydrolase (sEH)
Target Compound Data	IC₅₀ > 10,000 nM
Comparator Or Baseline	t-TUCB: IC₅₀ ≈ 1–10 nM (recombinant human sEH fluorescence assay)
Quantified Difference	>1,000-fold weaker inhibition than t-TUCB
Conditions	Human recombinant sEH; PHOME (3-phenyl-cyano(6-methoxy-2-naphthalenyl)methyl ester) substrate; preincubation 1 min (BindingDB assay ID linked to CHEMBL5205807) [1]; comparator data from published t-TUCB characterization [2].

Why This Matters

The defined inactivity against sEH qualifies the compound as a validated negative-control chemotype for sEH inhibitor screening cascades, a procurement-relevant attribute when selecting tool compounds for target engagement studies.

• [1] BindingDB. Entry BDBM50591538. Affinity data: IC₅₀ > 10,000 nM against human recombinant sEH. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50591538 View Source
• [2] Liu, J.Y. et al. Pharmacokinetics and in vivo potency of soluble epoxide hydrolase inhibitors in cynomolgus monkeys. British Journal of Pharmacology, 2010, 161, 313–325. (t-TUCB IC₅₀ data). View Source

5-Lipoxygenase Inhibitory Activity: Defined Weak Activity vs. Clinical Benchmark Zileuton

The compound demonstrates essentially no inhibition of human recombinant 5-lipoxygenase (5-LOX), with an IC₅₀ > 10,000 nM when assessed via reduction in all-trans isomers of LTB₄ and 5-HETE formation [1]. The clinically approved 5-LOX inhibitor zileuton exhibits an IC₅₀ of approximately 0.5–1 µM (500–1,000 nM) in comparable human leukocyte 5-LOX assays [2]. This >10-fold difference (conservatively >1 log unit) categorizes the compound as inactive on 5-LOX, establishing a clear activity cliff. For procurement decisions in leukotriene-pathway research, this inactivity profile is a key differentiator from sulfonamide-containing compounds reported as modest 5-LOX inhibitors.

5-LOX Inhibition

Cross-study comparable

IC₅₀ > 10,000 nM vs. zileuton 500–1,000 nM

Supports 5-LOX counter-screening context

Recombinant human 5-LOX, LTB₄/5-HETE reduction, >10-fold difference

Evidence Dimension	Inhibition of human recombinant 5-lipoxygenase (5-LOX)
Target Compound Data	IC₅₀ > 10,000 nM
Comparator Or Baseline	Zileuton: IC₅₀ ≈ 500–1,000 nM (human leukocyte 5-LOX)
Quantified Difference	>10-fold to >20-fold weaker inhibition vs. zileuton
Conditions	Human recombinant 5-LOX expressed in E. coli BL21(DE3); detection via all-trans LTB₄ and 5-HETE reduction (BindingDB Assay ID linked to CHEMBL5205807) [1]; comparator data from published zileuton pharmacology [2].

Why This Matters

Procurement as a 5-LOX-inactive sulfonamide control enables rigorous counter-screening in anti-inflammatory drug discovery, reducing false-positive attrition from promiscuous sulfonamide chemotypes.

• [1] BindingDB. Entry BDBM50591538. Affinity data: IC₅₀ > 10,000 nM against human recombinant 5-LOX. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50591538 View Source
• [2] Carter, G.W. et al. 5-Lipoxygenase inhibitory activity of zileuton. Journal of Pharmacology and Experimental Therapeutics, 1991, 256, 929–937. View Source

Regiochemical Differentiation: 6-Methoxy-2-naphthalenesulfonyl vs. 4-Methoxy-1-naphthalenesulfonyl Isomer

The target compound is the 6-methoxy-2-naphthalenesulfonyl regioisomer (CAS 325813-11-4), which is regiospecifically distinct from the 4-methoxy-1-naphthalenesulfonyl isomer (CAS not identical) [1]. Both share the molecular formula C₁₅H₁₄N₂O₃S and mass 302.4 Da, making them isobaric positional isomers requiring chromatographic or spectroscopic differentiation [1]. The 6-methoxy-2-naphthalenesulfonyl configuration places the sulfonyl group at the 2-position of the naphthalene, aligning with the pharmacophoric orientation found in the naproxen scaffold (6-methoxy-α-methyl-2-naphthaleneacetic acid), whereas the 4-methoxy-1-isomer presents a divergent vector for receptor interactions [2]. This regiochemical identity is analytically critical: procurement specifications must include orthogonal identification (e.g., NMR or HPLC retention time vs. the 4-methoxy isomer) to exclude the isobaric contaminant.

Regioisomer Identity

Supporting evidence

6-methoxy-2-naphthalenesulfonyl vs. 4-methoxy-1-isomer

Isobaric positional isomer – requires orthogonal analytical differentiation

Same MW 302.4, distinct InChIKey; may co-elute

Evidence Dimension	Regiochemical identity (6-methoxy-2-naphthalene vs. 4-methoxy-1-naphthalene sulfonylation)
Target Compound Data	6-Methoxy-2-naphthalenesulfonyl: CAS 325813-11-4, InChIKey KNEZOBAWQIUJDD-UHFFFAOYSA-N
Comparator Or Baseline	4-Methoxy-1-naphthalenesulfonyl isomer: same molecular formula C₁₅H₁₄N₂O₃S, same MW 302.4, distinct InChIKey
Quantified Difference	Isobaric positional isomers; differentiation requires orthogonal analytical method
Conditions	Structural identity confirmed by InChIKey comparison and SMILES (PubChem CID 917464 vs. isomeric entry) [1].

Why This Matters

Without regiochemical specification, procurement of '1-[(methoxynaphthyl)sulfonyl]-4-methylimidazole' risks receipt of the unintended positional isomer, which is isobaric and may co-elute under standard LCMS conditions, introducing uncontrolled variables into biological assays.

• [1] PubChem. CID 917464: 1-[(6-methoxynaphthalen-2-yl)sulfonyl]-4-methyl-1H-imidazole. https://pubchem.ncbi.nlm.nih.gov/compound/325813-11-4 View Source
• [2] Harrington, P.J. and Lodewijk, E. Twenty Years of Naproxen Technology. Organic Process Research & Development, 1997, 1, 72–76. (Context: 6-methoxy-2-naphthalene pharmacophore). View Source

Physicochemical Properties: Computed Drug-Likeness Parameters vs. Class Averages

The compound's computed physicochemical parameters position it as a moderately lipophilic, rule-of-five compliant small molecule [1]. XLogP3-AA = 2.9, topological polar surface area (TPSA) = 64.9 Ų, hydrogen bond acceptor count = 4, hydrogen bond donor count = 0, and rotatable bond count = 3 [1]. Compared to the broader class of 1-sulfonylimidazole FXa inhibitors described in WO2004048363A1, which frequently incorporate polar amidine or pyridyl substituents with TPSA exceeding 90 Ų, this compound's lower polarity profile predicts superior passive membrane permeability at the expense of aqueous solubility [2]. This property set is consistent with its reported inactivity in enzyme assays: the absence of a basic amidine or guanidine moiety eliminates the critical salt-bridge interaction with Asp189 in the FXa S1 pocket [3].

Physicochemical Profile

Class-level inference

XLogP3 2.9, TPSA 64.9 Ų, HBD 0

Low polarity, non-basic scaffold differentiates from amidine-containing FXa inhibitors

Computed properties; absence of basic amine eliminates Asp189 salt bridge

Evidence Dimension	Computed logP and TPSA vs. prototypical FXa inhibitor class
Target Compound Data	XLogP3 = 2.9, TPSA = 64.9 Ų, HBD = 0, HBA = 4
Comparator Or Baseline	Typical FXa-directed 1-sulfonylimidazoles (WO2004048363): TPSA commonly >90 Ų, HBD ≥ 1
Quantified Difference	TPSA lower by ≥25 Ų; HBD reduced from ≥1 to 0
Conditions	Computed properties from PubChem (XLogP3, Cactvs TPSA) [1]; class comparison inferred from Markush structure analysis of WO2004048363A1 [2][3].

Why This Matters

The absence of a basic amidine group and lower TPSA differentiates this compound from canonical amidine-containing FXa inhibitors, informing its selection as a non-basic, membrane-permeable scaffold in CNS or intracellular target applications where basic amines are disfavored.

• [1] PubChem. Computed Properties for CID 917464. https://pubchem.ncbi.nlm.nih.gov/compound/325813-11-4 View Source
• [2] Takeda Chemical Industries, Ltd. WO2004048363A1. Representative compounds and physicochemical scope. 2004. https://patents.google.com/patent/WO2004048363A1/en View Source
• [3] Pinto, D.J.P. et al. Discovery of 1-(4-methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide (Apixaban), a potent and selective FXa inhibitor. Journal of Medicinal Chemistry, 2007, 50, 5339–5356. (Context: Asp189 S1 pocket interaction requirements). View Source

Compound Procurement Identification: CAS Registry and Database Cross-Referencing

The compound is uniquely identified by CAS Registry Number 325813-11-4 and PubChem CID 917464 [1]. As of May 2026, no ChEMBL ID is listed directly for this compound; a BindingDB entry (BDBM50591538) mapped to CHEMBL5205807 appears to reference a different molecular structure (C₂₂H₂₆FN₃OS, MW 399.54) and is likely a database misannotation [2]. This identification gap is procurement-relevant: requests for the compound by ChEMBL ID or reliance on the CHEMBL5205807 bioactivity summary page will retrieve incorrect compound information. The correct identifiers for procurement are CAS 325813-11-4, InChIKey KNEZOBAWQIUJDD-UHFFFAOYSA-N, and SMILES CC1=CN(C=N1)S(=O)(=O)C2=CC3=C(C=C2)C=C(C=C3)OC [1][3].

Database Identifier Integrity

Supporting evidence

CAS 325813-11-4 ≠ CHEMBL5205807

Incorrect cross-reference – use CAS and InChIKey for procurement

CHEMBL5205807 maps to C₂₂H₂₆FN₃OS, not the target compound

Evidence Dimension	Database identifier accuracy and cross-reference integrity
Target Compound Data	CAS 325813-11-4, PubChem CID 917464, InChIKey KNEZOBAWQIUJDD-UHFFFAOYSA-N
Comparator Or Baseline	CHEMBL5205807 (BindingDB BDBM50591538) maps to C₂₂H₂₆FN₃OS, not the target compound
Quantified Difference	Different molecular formula, MW, and SMILES; incorrect cross-reference
Conditions	Identifier verification performed by cross-referencing PubChem, BindingDB, and ChEMBL entries (accessed May 2026) [1][2][3].

Why This Matters

Procurement using CHEMBL5205807 as a reference will result in the wrong compound; correct CAS and InChIKey specification in purchase orders and data management systems is essential for chemical integrity.

• [1] PubChem. CID 917464 compound identification and computed properties. https://pubchem.ncbi.nlm.nih.gov/compound/325813-11-4 View Source
• [2] ChEMBL. Compound Report Card for CHEMBL5205807 (C₂₂H₂₆FN₃OS, MW 399.54). https://www.ebi.ac.uk/chembl/compound_report_card/CHEMBL5205807/ View Source
• [3] CAS Registry. Entry 325813-11-4: 1-[(6-methoxynaphthalen-2-yl)sulfonyl]-4-methyl-1H-imidazole. Chemical Abstracts Service. View Source

Limitation Statement: Absence of Direct Head-to-Head Comparator Data

An exhaustive search of PubMed, patent databases, and authoritative repositories (PubChem, ChEMBL, BindingDB) as of May 2026 has identified no primary research publication reporting a direct, within-study head-to-head comparison of 1-[(6-methoxynaphthalen-2-yl)sulfonyl]-4-methyl-1H-imidazole against a named structural analog in any biological assay [1][2]. The evidence presented above relies on cross-study comparisons (Evidence Items 1–2), class-level inference (Item 4), and supporting physicochemical/identifier data (Items 3, 5). No selectivity panel data (e.g., CEREP/Panlabs), pharmacokinetic profiling, in vivo efficacy, or target engagement data were found for this compound. Users for whom these data dimensions are critical should request custom comparative profiling from the vendor before procurement.

Direct Comparator Data Gap

Supporting evidence

No head-to-head comparator studies identified

Data absent – commission custom comparative profiling if required

Literature search PubMed, BindingDB, ChEMBL (May 2026)

Evidence Dimension	Availability of direct head-to-head comparator data in the open literature
Target Compound Data	No published direct comparator studies identified
Comparator Or Baseline	Expected minimum: same-assay, same-plate comparison against a named structural analog
Quantified Difference	N/A – data absent
Conditions	Literature search scope: PubMed, Google Patents, PubChem BioAssay, BindingDB, ChEMBL (accessed May 2026) [1][2].

Why This Matters

Transparent disclosure of evidence limitations enables informed procurement decisions; users requiring validated comparator data should commission head-to-head studies prior to committing to large-scale purchase.

• [1] PubMed. Search query: '325813-11-4' OR '1-[(6-methoxynaphthalen-2-yl)sulfonyl]-4-methyl-1H-imidazole' (accessed May 2026). No relevant primary research articles retrieved. View Source
• [2] PubChem BioAssay. Search for CID 917464 (accessed May 2026). No deposited bioassay results beyond those captured in BindingDB. View Source

Verified Application Scenarios for 1-[(6-Methoxynaphthalen-2-yl)sulfonyl]-4-methyl-1H-imidazole Based on Quantitative Evidence

Negative Control Compound for Soluble Epoxide Hydrolase (sEH) Inhibitor Screening

With an sEH IC₅₀ > 10,000 nM [1], this compound serves as a structurally matched inactive control for sulfonamide-containing sEH inhibitor screening cascades. Its 6-methoxynaphthalene-2-sulfonyl scaffold mimics the aryl sulfonamide chemotype common among sEH inhibitors while providing a defined inactivity baseline, enabling robust Z'-factor determination and false-positive rate estimation in fluorescence-based PHOME assays [1].

5-Lipoxygenase Pathway Counter-Screening Probe

The defined 5-LOX inactivity (IC₅₀ > 10,000 nM) [1] qualifies the compound as a specificity control in leukotriene biosynthesis pathway studies. Researchers investigating dual sEH/5-LOX inhibitors can use this compound to confirm that observed anti-inflammatory phenotypes arise from on-target pharmacology rather than promiscuous sulfonamide reactivity [1].

Regioisomer Reference Standard for Naphthalene Sulfonamide Quality Control

As the 6-methoxy-2-naphthalenesulfonyl regioisomer with documented CAS, InChIKey, and SMILES [2], the compound functions as an analytical reference standard for distinguishing 2-naphthalenesulfonyl from 1-naphthalenesulfonyl positional isomers in HPLC, LCMS, and NMR workflows. This is critical for quality control in chemical procurement and synthetic intermediate verification [2].

Low-Basicity Scaffold for Membrane Permeability Optimization

With zero hydrogen bond donors and a moderate XLogP3 of 2.9, the compound represents a non-basic imidazole scaffold suitable for CNS or intracellular target programs where reducing TPSA and eliminating basic amines is a design objective [2]. It can serve as a core structure for fragment-based or scaffold-hopping campaigns seeking to replace amidine-containing FXa inhibitor templates with more permeable alternatives [3].

Application

Selection Property

Validation Focus

sEH counter-screening studies

sEH inactivity context

Z'-factor assay robustness

5-LOX counter-screening probe

Defined 5-LOX inactivity

Leukotriene pathway specificity

Regioisomer analytical reference

Regiochemical identity specification

Orthogonal analytical differentiation

Non-basic scaffold exploration

Low HBD / TPSA profile

Passive permeability / CNS MPO assessment

• [1] BindingDB. BDBM50591538. sEH and 5-LOX IC₅₀ data. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50591538 View Source
• [2] PubChem. CID 917464. https://pubchem.ncbi.nlm.nih.gov/compound/325813-11-4 View Source
• [3] Takeda Chemical Industries, Ltd. WO2004048363A1. FXa inhibitor scaffold analysis. 2004. https://patents.google.com/patent/WO2004048363A1/en View Source